Cas no 2418642-50-7 (1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine)

1-5-(1,1,2,2,2-Pentafluoroethyl)thiophen-3-ylmethanamine is a fluorinated thiophene derivative with a primary amine functional group, offering unique reactivity and structural properties. The presence of the pentafluoroethyl group enhances its electron-withdrawing characteristics, making it valuable in the synthesis of advanced materials and pharmaceuticals. This compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and as a building block for heterocyclic frameworks. Its fluorine-rich structure contributes to improved metabolic stability and lipophilicity, which is advantageous in medicinal chemistry applications. The amine group provides a versatile handle for further functionalization, enabling its use in the development of agrochemicals, ligands, and specialty polymers. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine structure
2418642-50-7 structure
Product Name:1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine
CAS No:2418642-50-7
MF:C7H6F5NS
MW:231.186257839203
MDL:MFCD32678943
CID:5668452
PubChem ID:154577145
Update Time:2025-06-10

1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 2418642-50-7
    • 1-[5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-yl]methanamine
    • EN300-26690439
    • 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine
    • MDL: MFCD32678943
    • Inchi: 1S/C7H6F5NS/c8-6(9,7(10,11)12)5-1-4(2-13)3-14-5/h1,3H,2,13H2
    • InChI Key: PRHPMGRDVPDETN-UHFFFAOYSA-N
    • SMILES: S1C=C(CN)C=C1C(C(F)(F)F)(F)F

Computed Properties

  • Exact Mass: 231.01411118g/mol
  • Monoisotopic Mass: 231.01411118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54.3Ų

1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26690439-0.05g
1-[5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-yl]methanamine
2418642-50-7 95.0%
0.05g
$1247.0 2025-03-20
Enamine
EN300-26690439-0.1g
1-[5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-yl]methanamine
2418642-50-7 95.0%
0.1g
$1307.0 2025-03-20
Enamine
EN300-26690439-0.25g
1-[5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-yl]methanamine
2418642-50-7 95.0%
0.25g
$1366.0 2025-03-20
Enamine
EN300-26690439-0.5g
1-[5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-yl]methanamine
2418642-50-7 95.0%
0.5g
$1426.0 2025-03-20
Enamine
EN300-26690439-1.0g
1-[5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-yl]methanamine
2418642-50-7 95.0%
1.0g
$1485.0 2025-03-20
Enamine
EN300-26690439-2.5g
1-[5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-yl]methanamine
2418642-50-7 95.0%
2.5g
$2912.0 2025-03-20
Enamine
EN300-26690439-5.0g
1-[5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-yl]methanamine
2418642-50-7 95.0%
5.0g
$4309.0 2025-03-20
Enamine
EN300-26690439-10.0g
1-[5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-yl]methanamine
2418642-50-7 95.0%
10.0g
$6390.0 2025-03-20
Enamine
EN300-26690439-1g
1-[5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-yl]methanamine
2418642-50-7
1g
$1485.0 2023-09-11
Enamine
EN300-26690439-5g
1-[5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-yl]methanamine
2418642-50-7
5g
$4309.0 2023-09-11

Additional information on 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine

Introduction to 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine (CAS No. 2418642-50-7)

1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine (CAS No. 2418642-50-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophene derivatives and is characterized by the presence of a pentafluoroethyl group attached to the thiophene ring. The incorporation of fluorine atoms imparts distinct physicochemical properties, making it a valuable candidate for various research and development activities.

The chemical structure of 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine is particularly noteworthy. The thiophene ring is a five-membered heterocyclic compound containing one sulfur atom and four carbon atoms. The pentafluoroethyl group (CF3CHF2) attached to the thiophene ring significantly alters the electronic and steric properties of the molecule. This modification can influence the compound's solubility, lipophilicity, and biological activity, which are crucial factors in drug design and development.

In recent years, the study of fluorinated compounds has gained momentum due to their potential in enhancing drug efficacy and selectivity. Fluorine atoms are known to increase metabolic stability and improve binding affinity to target proteins. These properties make 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine an attractive candidate for various therapeutic applications. For instance, it has been investigated for its potential as an anti-inflammatory agent and as a modulator of G protein-coupled receptors (GPCRs).

The synthesis of 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine typically involves multi-step reactions that ensure high purity and yield. One common approach involves the reaction of 5-bromothiophene with pentafluoroethyl iodide followed by amination using an appropriate amine source. The resulting product is then purified through chromatographic techniques to obtain the desired compound with high purity.

In terms of its biological activity, preliminary studies have shown that 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine exhibits potent anti-inflammatory effects in vitro. It has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that this compound could be a promising lead for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine has also shown potential as a modulator of GPCRs. GPCRs are a large family of membrane receptors involved in numerous physiological processes and are important targets for drug discovery. Studies have indicated that this compound can selectively bind to specific GPCRs and modulate their activity. This property makes it a valuable tool for understanding receptor function and for developing new therapeutic agents targeting these receptors.

The pharmacokinetic profile of 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine has also been studied extensively. In preclinical models, it has demonstrated favorable pharmacokinetic properties such as good oral bioavailability and extended half-life. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 1-5-(1,1,2,2,2-pentafluoroethyl)thiophen-3-ylmethanamine (CAS No. 2418642-50-7) is a promising compound with a unique chemical structure that offers significant potential in medicinal chemistry and drug development. Its anti-inflammatory properties and ability to modulate GPCRs make it a valuable candidate for further research and clinical evaluation. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in advancing our understanding of complex biological processes and in the development of novel therapeutic agents.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.